Cas no 1006-22-0 (6H-Purine-6-thione,1,9-dihydro-1-methyl-)

6H-Purine-6-thione,1,9-dihydro-1-methyl- Properties

Names and Identifiers

• 6H-Purine-6-thione,1,9-dihydro-1-methyl-
• 1,7-Dihydro-1-methyl-6H-purine-6-thione
• 1-methyl-7H-purine-6-thione
• 1-Methyl-1,9-dihydro-6H-purine-6-thione
• Purine-6(1H)-thione, 1-methyl-
• AXJTXAKFWQGTLR-UHFFFAOYSA-
• 1006-22-0
• 6H-Purine-6-thione, 1,9-dihydro-1-methyl-
• NSC54258
• UNII-K6UP0G7WME
• SCHEMBL2117280
• DTXSID80394318
• 6H-Purine-6-thione, 1,7-dihydro-1-methyl-
• AXJTXAKFWQGTLR-UHFFFAOYSA-N
• NSC 54258
• 1-Methyl-1,7-dihydro-6H-purine-6-thione #
• 1-Methylpurine-6-thione
• 1-Methyl-6-mercaptopurine
• MLS002667676
• NSC-54258
• SMR001557436
• CHEMBL102790
• HMS3088C11
• 1-Methyl-6-thiopurine
• InChI=1/C6H6N4S/c1-10-3-9-5-4(6(10)11)7-2-8-5/h2-3H,1H3,(H,7,8)
• K6UP0G7WME
• SCHEMBL8840648
• +Expand

• InChIKey： AXJTXAKFWQGTLR-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6N4S/c1-10-3-9-5-4(6(10)11)7-2-8-5/h2-3H,1H3,(H,7,8)
• SMILES： CN1C=NC2N=CNC=2C1=S

Computed Properties

• Exact Mass: 165.02365
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 166.031317
• Heavy Atom Count: 11
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 76.4

Experimental Properties

• LogP: 1.02590
• PSA: 44.28
• Refractive Index: 1.814
• Boiling Point: 453.7°C at 760 mmHg
• Flash Point: 228.2°C
• Density: 1.58